![molecular formula C15H24N2OS B3829446 6-[2-(ethylthio)propyl]-3-propyl-1,5,6,7-tetrahydro-4H-indazol-4-one](/img/structure/B3829446.png)
6-[2-(ethylthio)propyl]-3-propyl-1,5,6,7-tetrahydro-4H-indazol-4-one
Overview
Description
The compound “6-[2-(ethylthio)propyl]-3-propyl-1,5,6,7-tetrahydro-4H-indazol-4-one” is also known as clethodim . It is a herbicide that belongs to the cyclohexanedione oxime family . The IUPAC name for this compound is (5RS)-2-{(1EZ)-1-[(2E)-3-chloroallyloxyimino]propyl}-5-[(2RS)-2-(ethylthio)propyl]-3-hydroxycyclohex-2-en-1-one . The CAS Registry Number is 99129-21-2 .
Molecular Structure Analysis
The molecular formula of clethodim is C17H26ClNO3S . The structure includes a cyclohexanedione ring with various functional groups attached, including an ethylthio group and a propyl group .Chemical Reactions Analysis
While specific chemical reactions involving clethodim are not detailed in the search results, it’s known that clethodim is a herbicide and its mode of action involves the inhibition of acetyl-coenzyme A carboxylase . This enzyme is crucial for lipid synthesis in plants, and its inhibition leads to the death of the plant .Physical And Chemical Properties Analysis
Clethodim is a pale yellow viscous oil at ambient temperatures . It has a molecular weight of 359.92 g/mol . The compound is not very volatile, with a vapour pressure of less than 0.01 mPa at 25°C .Mechanism of Action
Clethodim acts as a post-emergent herbicide, meaning it is effective on plants that have already sprouted . It works by inhibiting the enzyme acetyl-coenzyme A carboxylase, which is essential for lipid synthesis in plants . This inhibition disrupts the normal growth processes of the plant, leading to its death .
Safety and Hazards
Clethodim is classified as a hazardous substance . It is combustible and can cause eye irritation, skin irritation, and may cause an allergic skin reaction . It may be fatal if swallowed and enters airways, and may cause damage to organs through prolonged or repeated exposure . It is also suspected of causing cancer . It is toxic to aquatic life and has long-lasting effects .
properties
IUPAC Name |
6-(2-ethylsulfanylpropyl)-3-propyl-1,5,6,7-tetrahydroindazol-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2OS/c1-4-6-12-15-13(17-16-12)8-11(9-14(15)18)7-10(3)19-5-2/h10-11H,4-9H2,1-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCQABYFXRIFZCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NNC2=C1C(=O)CC(C2)CC(C)SCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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